N-(1-benzofuran-2-ylmethyl)cyclopentanamine
Overview
Description
N-(1-benzofuran-2-ylmethyl)cyclopentanamine (NBFC) is a cyclic amine compound that has recently been studied for its potential applications in various scientific fields. It is a versatile compound with a wide range of properties, such as its ability to form strong hydrogen bonds and its solubility in both organic and aqueous solvents. NBFC has been used in the synthesis of various drugs, as well as in the synthesis of other compounds. In addition, it has been studied for its potential applications in biochemistry, physiology, and pharmacology.
Mechanism of Action
The mechanism of action of N-(1-benzofuran-2-ylmethyl)cyclopentanamine is still being studied. However, it is believed that N-(1-benzofuran-2-ylmethyl)cyclopentanamine binds to certain receptors in the body, such as the serotonin receptor, which modulates the body’s response to stress and anxiety. In addition, N-(1-benzofuran-2-ylmethyl)cyclopentanamine has been shown to interact with other receptors, such as the dopamine receptor, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
N-(1-benzofuran-2-ylmethyl)cyclopentanamine has been studied for its potential effects on the body, such as its ability to reduce inflammation and modulate the immune system. In addition, N-(1-benzofuran-2-ylmethyl)cyclopentanamine has been studied for its potential effects on the cardiovascular system, such as its ability to reduce blood pressure and improve heart rate. Furthermore, N-(1-benzofuran-2-ylmethyl)cyclopentanamine has been studied for its potential effects on the nervous system, such as its ability to reduce anxiety and depression.
Advantages and Limitations for Lab Experiments
The main advantage of using N-(1-benzofuran-2-ylmethyl)cyclopentanamine in laboratory experiments is its versatility. N-(1-benzofuran-2-ylmethyl)cyclopentanamine is a highly soluble compound, which makes it easy to use in a variety of laboratory experiments. In addition, N-(1-benzofuran-2-ylmethyl)cyclopentanamine is a relatively stable compound, which makes it suitable for long-term storage and use in experiments. However, N-(1-benzofuran-2-ylmethyl)cyclopentanamine is also a relatively expensive compound, which may limit its use in some experiments.
Future Directions
There are numerous potential future directions for the use of N-(1-benzofuran-2-ylmethyl)cyclopentanamine in scientific research. For example, N-(1-benzofuran-2-ylmethyl)cyclopentanamine could be studied for its potential applications in the treatment of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease. In addition, N-(1-benzofuran-2-ylmethyl)cyclopentanamine could be studied for its potential applications in the treatment of autoimmune diseases, such as lupus and rheumatoid arthritis. Furthermore, N-(1-benzofuran-2-ylmethyl)cyclopentanamine could be studied for its potential applications in the treatment of metabolic disorders, such as diabetes and obesity. Finally, N-(1-benzofuran-2-ylmethyl)cyclopentanamine could be studied for its potential applications in the treatment of cancer.
Synthesis Methods
N-(1-benzofuran-2-ylmethyl)cyclopentanamine can be synthesized from a variety of starting materials, including benzofuran, cyclopentanone, and methyl amine. The synthesis of N-(1-benzofuran-2-ylmethyl)cyclopentanamine involves a multi-step process, beginning with the reaction of benzofuran with cyclopentanone to form a cyclopentanone-benzofuran adduct. The adduct is then reacted with methyl amine to form the desired product, N-(1-benzofuran-2-ylmethyl)cyclopentanamine.
Scientific Research Applications
N-(1-benzofuran-2-ylmethyl)cyclopentanamine has been studied for its potential applications in various scientific fields, including biochemistry, physiology, and pharmacology. In biochemistry, N-(1-benzofuran-2-ylmethyl)cyclopentanamine has been used in the synthesis of various drugs, such as anti-cancer drugs, anti-inflammatory agents, and antibiotics. In physiology, N-(1-benzofuran-2-ylmethyl)cyclopentanamine has been studied for its potential applications in the treatment of various diseases, such as diabetes, obesity, and cardiovascular diseases. In pharmacology, N-(1-benzofuran-2-ylmethyl)cyclopentanamine has been studied for its potential effects on the body, such as its ability to reduce inflammation and modulate the immune system.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(1-benzofuran-2-ylmethyl)cyclopentanamine involves the reaction of 1-benzofuran-2-carboxaldehyde with cyclopentylamine in the presence of a reducing agent.", "Starting Materials": [ "1-benzofuran-2-carboxaldehyde", "cyclopentylamine", "reducing agent" ], "Reaction": [ "Step 1: Dissolve 1-benzofuran-2-carboxaldehyde in a suitable solvent such as ethanol or methanol.", "Step 2: Add cyclopentylamine to the solution and stir the mixture at room temperature for several hours.", "Step 3: Add a reducing agent such as sodium borohydride or lithium aluminum hydride to the reaction mixture and stir for several more hours.", "Step 4: Quench the reaction by adding water and extract the product with an organic solvent such as dichloromethane or ethyl acetate.", "Step 5: Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
1038232-05-1 |
Product Name |
N-(1-benzofuran-2-ylmethyl)cyclopentanamine |
Molecular Formula |
C14H17NO |
Molecular Weight |
215.3 |
Purity |
95 |
Origin of Product |
United States |
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